Cas no 136470-79-6 (ent-Abacavir)

ent-Abacavir Properties

Names and Identifiers

• 2-Cyclopentene-1-methanol, 4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-, (1R-cis)-
• [(1R,4S)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]cyclopent-2-en-1-yl]methanol
• ENT-ABACAVIR
• (1R,4S)-Abacavir
• {(1r,4s)-4-[2-amino-6-(cyclopropylamino)-9h-purin-9-yl]cyclopent-2-en-1-yl}methanol
• 2-Cyclopentene-1-methanol,4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-,(1R-cis)
• SCHEMBL52190
• Abacavir sulfate impurity A [WHO-IP]
• 2-Cyclopentene-1-methanol, 4-(2-amino-6-(cyclopropylamino)-9H-purin-9-yl)-, (1R-cis)-
• 2-Cyclopentene-1-methanol, 4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-, (1R,4S)-
• 2-Cyclopentene-1-methanol, 4-(2-amino-6-(cyclopropylamino)-9H-purin-9-yl)-, (1R,4S)-
• Rel-((1R,4S)-4-(2-Amino-6-(cyclopropylamino)-9H-purin-9-yl)cyclopent-2-en-1-yl)methanol
• NCGC00241110-01
• ABACAVIR, (+)-
• UNII-X9A7099R51
• ABACAVIR SULFATE IMPURITY A [EP IMPURITY]
• 128131-83-9
• Q27293722
• 136470-79-6
• Epzicom
• [(1R,4S)-4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]cyclopent-2-en-1-yl]methanol
• (1R,4S)-4-[2-Amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopentene-1-methanol;(1R-cis)-4-[2-Amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopentene-1-methanol; (1R,4S)-Abacavir; Abacavir EP Impurity A; Abacavir Impurities; Ent-Abacavir
• DTXSID20332855
• ((1R,4S)-4-(2-amino-6-(cyclopropylamino)-9H-purin-9-yl)cyclopent-2-enyl)methanol
• MCGSCOLBFJQGHM-WCBMZHEXSA-N
• ((1R,4S)-4-(2-Amino-6-(cyclopropylamino)-9H-purin-9-yl)cyclopent-2-en-1-yl)methanol
• AKOS015894952
• ABACAVIR ENANTIOMER
• ABACAVIR, (1R,4S)-
• ent-Abacavir
• X9A7099R51
• +Expand

• InChIKey： MBLXTTTYRBOXCC-UHFFFAOYSA-NCopyCopied
• Inchi： InChI=1S/C14H18N6O/c15-14-18-12(17-9-2-3-9)11-13(19-14)20(7-16-11)10-4-1-8(5-10)6-21/h1,4,7-10,21H,2-3,5-6H2,(H3,15,17,18,19)/t8-,10+/m0/s1CopyCopied
• SMILES： c1nc2c(nc(nc2n1[C@H]3C[C@H](C=C3)CO)N)NC4CC4CopyCopied

Computed Properties

• Exact Mass: 286.15400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 286.154
• Heavy Atom Count: 21
• Complexity: 414
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 102A^2

Experimental Properties

• LogP: 1.09540
• PSA: 102.61000
• Boiling Point: 636.0±65.0 °C at 760 mmHg
• Melting Point: Not available
• Flash Point: Not available
• Color/Form: NA
• Density: 1.7±0.1 g/cm3